Cas no 5373-86-4 (3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• CAS No: 5373-86-4
• MF: C₁₀H₇Cl₃N₂O
• MW: 277.534379243851
• CID: 45782
• PubChem ID: 563809
• Update Time: 2025-04-18

3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• 3-p-toly-5-(trichloromethyl)-1,2,4-oxadiazole
• DTXSID20340339
• 3-(p-tolyl)-5-(trichloromethyl)-1,2,4-oxadiazole
• 3-[p-Tolyl]-5-trichloromethyl-1,2,4-oxadiazole
• 3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole, AldrichCPR
• SCHEMBL4227737
• 3-(4-Methylphenyl)-5-(trichloromethyl)-1,2,4-oxadiazole #
• 5373-86-4
• AMY18054

• Inchi： 1S/C10H7Cl3N2O/c1-6-2-4-7(5-3-6)8-14-9(16-15-8)10(11,12)13/h2-5H,1H3
• InChI Key： VBPKDZSGMVLXEN-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C2C=CC(C)=CC=2)=NO1)(Cl)Cl

Computed Properties

• Exact Mass: 275.96261
• Monoisotopic Mass: 275.962396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.448
• PSA: 38.92